Cas no 2089257-03-2 ({spiro3.3heptan-2-yl}methyl methanesulfonate)

• Product Name: {spiro3.3heptan-2-yl}methyl methanesulfonate
• CAS No: 2089257-03-2
• MF: C₉H₁₆O₃S
• MW: 204.286541938782
• MDL: MFCD30537751
• CID: 5173859
• PubChem ID: 125511723
• Update Time: 2025-06-10

{spiro3.3heptan-2-yl}methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• CS(=O)(=O)OCC1CC2(C1)CCC2
• spiro[3.3]heptan-2-ylmethyl methanesulfonate
• {spiro[3.3]heptan-2-yl}methyl methanesulfonate
• Spiro[3.3]heptane-2-methanol, 2-methanesulfonate
• {spiro3.3heptan-2-yl}methyl methanesulfonate

• MDL： MFCD30537751
• Inchi： 1S/C9H16O3S/c1-13(10,11)12-7-8-5-9(6-8)3-2-4-9/h8H,2-7H2,1H3
• InChI Key： RCHYGUROGDCUDI-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1CC2(CCC2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8

Additional information on {spiro3.3heptan-2-yl}methyl methanesulfonate

Research Briefing on {spiro[3.3]heptan-2-yl}methyl methanesulfonate (CAS: 2089257-03-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound {spiro[3.3]heptan-2-yl}methyl methanesulfonate (CAS: 2089257-03-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the versatility of {spiro[3.3]heptan-2-yl}methyl methanesulfonate as a key intermediate in the synthesis of novel bioactive molecules. Its spirocyclic structure imparts rigidity and stereochemical complexity, making it an attractive scaffold for the design of small-molecule inhibitors and modulators of biological targets. Researchers have successfully employed this compound in the development of potential therapeutics for neurological disorders, inflammatory diseases, and oncology.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of {spiro[3.3]heptan-2-yl}methyl methanesulfonate in selectively targeting protein-protein interactions involved in neurodegenerative pathways. The compound's ability to cross the blood-brain barrier while maintaining stability in physiological conditions has positioned it as a promising candidate for central nervous system (CNS) drug development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of {spiro[3.3]heptan-2-yl}methyl methanesulfonate with improved yield and purity. A team at MIT developed a novel catalytic asymmetric synthesis method that significantly reduces the number of steps required while maintaining excellent enantioselectivity. This breakthrough has important implications for scaling up production for preclinical and clinical studies.

The pharmacological evaluation of {spiro[3.3]heptan-2-yl}methyl methanesulfonate derivatives has revealed interesting structure-activity relationships (SAR). Modifications at the methanesulfonate group have been shown to dramatically influence both the potency and selectivity of the resulting compounds. These findings are currently being applied to the design of second-generation molecules with enhanced therapeutic profiles.

In the field of chemical biology, researchers have utilized {spiro[3.3]heptan-2-yl}methyl methanesulfonate as a versatile handle for bioconjugation and probe development. Its reactivity profile allows for selective modification under mild conditions, making it particularly valuable for the creation of activity-based probes and PROTACs (proteolysis targeting chimeras).

Looking forward, the unique properties of {spiro[3.3]heptan-2-yl}methyl methanesulfonate suggest it will continue to play an important role in medicinal chemistry innovation. Current research efforts are exploring its application in targeted protein degradation, allosteric modulation, and as a building block for DNA-encoded libraries. The compound's patent landscape is also evolving rapidly, with several pharmaceutical companies filing new applications for its use in various therapeutic areas.

In conclusion, {spiro[3.3]heptan-2-yl}methyl methanesulfonate (CAS: 2089257-03-2) represents an exciting chemical entity with broad potential in drug discovery and chemical biology. The recent advances in its synthesis and application underscore its value as a versatile tool for researchers and a promising starting point for therapeutic development. Continued investigation into its properties and derivatives will likely yield important insights and novel therapeutic candidates in the coming years.